Cas no 643043-53-2 (1,1-Dimethylethyl N-[(3S)-hexahydro-1-methyl-2-oxo-1H-azepin-3-yl]carbamate)
643043-53-2 structure
Product Name:1,1-Dimethylethyl N-[(3S)-hexahydro-1-methyl-2-oxo-1H-azepin-3-yl]carbamate
CAS No:643043-53-2
MF:C12H22N2O3
MW:242.314683437347
CID:5667129
Update Time:2023-09-11
1,1-Dimethylethyl N-[(3S)-hexahydro-1-methyl-2-oxo-1H-azepin-3-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Dimethylethyl N-[(3S)-hexahydro-1-methyl-2-oxo-1H-azepin-3-yl]carbamate
-
- Inchi: 1S/C12H22N2O3/c1-12(2,3)17-11(16)13-9-7-5-6-8-14(4)10(9)15/h9H,5-8H2,1-4H3,(H,13,16)/t9-/m0/s1
- InChI Key: SWINVBZVWRAGFO-VIFPVBQESA-N
- SMILES: C(OC(C)(C)C)(=O)N[C@H]1CCCCN(C)C1=O
Experimental Properties
- Density: 1.08±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Melting Point: 110 °C
- Boiling Point: 392.9±31.0 °C(Predicted)
- pka: 11.38±0.20(Predicted)
1,1-Dimethylethyl N-[(3S)-hexahydro-1-methyl-2-oxo-1H-azepin-3-yl]carbamate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
643043-53-2 (1,1-Dimethylethyl N-[(3S)-hexahydro-1-methyl-2-oxo-1H-azepin-3-yl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk